Cas no 1173267-19-0 (1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine)

• Product Name: 1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine
• CAS No: 1173267-19-0
• MF: C₁₉H₂₂FN₃OS
• MW: 359.460886478424
• CID: 6404101
• PubChem ID: 44069222
• Update Time: 2025-10-29

1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine
• F5493-0289
• cyclopentyl(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• AKOS024510993
• 1173267-19-0
• 1-cyclopentanecarbonyl-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine
• cyclopentyl-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone

• Inchi： 1S/C19H22FN3OS/c20-16-10-4-3-9-15(16)18-22-21-17(25-18)14-8-5-11-23(12-14)19(24)13-6-1-2-7-13/h3-4,9-10,13-14H,1-2,5-8,11-12H2
• InChI Key： OIXGUENQRMGSJL-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=NN=C1C1CCCN(C(C2CCCC2)=O)C1

Computed Properties

• Exact Mass: 359.14676167g/mol
• Monoisotopic Mass: 359.14676167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.3Ų

Additional information on 1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine

Research Brief on 1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine (CAS: 1173267-19-0)

1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine (CAS: 1173267-19-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiadiazole and piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine involves a multi-step process that ensures high yield and purity. Key steps include the cyclization of thiadiazole derivatives and the subsequent introduction of the cyclopentanecarbonyl moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthetic route have improved scalability, making it feasible for larger-scale production and further preclinical studies.

Pharmacological evaluations of 1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine have revealed its activity against a range of biological targets. In vitro studies indicate that the compound exhibits significant affinity for certain enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. Mechanistic studies suggest that the fluorophenyl and thiadiazole groups play a critical role in binding interactions, while the piperidine moiety enhances solubility and bioavailability. These findings underscore the compound's potential as a lead molecule for therapeutic intervention.

Recent preclinical studies have further explored the therapeutic potential of 1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine. Animal models of disease have demonstrated its efficacy in reducing pathological markers, with minimal observed toxicity. Pharmacokinetic studies indicate favorable absorption and distribution profiles, supporting its suitability for oral administration. Ongoing research aims to elucidate its full spectrum of biological activities and to identify potential synergies with existing therapeutic agents.

In conclusion, 1-cyclopentanecarbonyl-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine (CAS: 1173267-19-0) represents a promising candidate for further development in the chemical biology and pharmaceutical sectors. Its unique structural features, combined with its demonstrated pharmacological activity, make it a valuable subject of ongoing research. Future studies will focus on optimizing its therapeutic index and advancing it through the drug development pipeline. This compound exemplifies the innovative approaches being pursued in the quest for novel therapeutics.